Cas no 2138414-48-7 (Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-)

• Product Name: Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-
• CAS No: 2138414-48-7
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5280902
• PubChem ID: 165447562
• Update Time: 2025-06-09

Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-
• 2138414-48-7
• EN300-692414
• rac-N-{2-[(3R,4R)-4-methylpyrrolidin-3-yl]ethyl}ethane-1-sulfonamide

• Inchi： 1S/C9H20N2O2S/c1-3-14(12,13)11-5-4-9-7-10-6-8(9)2/h8-11H,3-7H2,1-2H3/t8-,9-/m1/s1
• InChI Key： YURKRCPSXRGQAI-RKDXNWHRSA-N
• SMILES： S(CC)(NCC[C@@H]1CNC[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 220.12454906g/mol
• Monoisotopic Mass: 220.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 332.4±34.0 °C(Predicted)
• pka: 11.46±0.40(Predicted)

Additional information on Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-

Comprehensive Overview of Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- (CAS No. 2138414-48-7)

The compound Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- (CAS No. 2138414-48-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and an ethanesulfonamide moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- stands out due to its stereochemical configuration, which is critical for binding affinity and selectivity. This compound is often discussed in forums and publications focusing on chiral synthesis and structure-activity relationships, aligning with current trends in precision medicine.

One of the most frequently searched questions related to this compound is: "What are the biological targets of Ethanesulfonamide derivatives?" Studies suggest that such compounds may interact with G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in signal transduction pathways. This aligns with the growing interest in neuropharmacology and personalized therapeutics, where researchers aim to develop tailored treatments for complex diseases.

Another hot topic is the synthetic routes for Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-. Organic chemists are optimizing methods to achieve high yields and enantiomeric purity, leveraging techniques like asymmetric catalysis and green chemistry. These advancements are crucial for scaling up production while minimizing environmental impact, a priority in modern pharmaceutical manufacturing.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. These factors influence its bioavailability and formulation potential, making it a key focus for drug delivery research. With the rise of computational chemistry tools, scientists can now predict these properties more accurately, accelerating the development pipeline.

In summary, Ethanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- (CAS No. 2138414-48-7) represents a promising candidate for future therapeutic applications. Its relevance to neurological research, sustainable synthesis, and drug design ensures it remains a focal point in scientific discourse. As the field evolves, this compound may unlock new possibilities for treating unmet medical needs.